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Compound of Interest

Compound Name: Triclabendazole-13C-d3

Cat. No.: B10823135

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step information for the safe and compliant disposal of
Triclabendazole-13C-d3.

Triclabendazole-13C-d3 is a stable isotope-labeled form of Triclabendazole and is not
radioactive.[1][2] Therefore, its disposal does not typically require the specialized handling
procedures associated with radioactive waste.[1] However, the chemical properties of the
parent compound and any associated hazards must be fully considered.

Hazard Identification

Triclabendazole-13C-d3 is classified as a substance that may cause damage to organs
through prolonged or repeated exposure. The unlabeled compound is also noted as being very
toxic to aquatic life with long-lasting effects.[3] Therefore, it is imperative that this compound
and its containers are not disposed of in the regular trash or discharged into sewer systems.

Disposal Protocol

Adherence to local, regional, and national regulations for hazardous waste is mandatory. The
following steps provide a general framework for the proper disposal of Triclabendazole-13C-
d3:
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Consult Institutional Guidelines: Before proceeding, review your institution's specific
hazardous waste management procedures. Your Environmental Health and Safety (EHS)
department will provide definitive guidance and resources.

Waste Segregation:
o Do not mix Triclabendazole-13C-d3 waste with general laboratory trash.

o Keep this waste stream separate from radioactive waste and other incompatible chemical
waste.

Container Selection and Labeling:

o Use a leak-proof, sealable container appropriate for chemical waste. The container must
be in good condition and compatible with the waste material.

o Clearly label the container with the words "Hazardous Waste."

o The label must accurately identify the contents, including "Triclabendazole-13C-d3" and
any solvents or other chemicals present in the waste mixture. Do not use abbreviations or
chemical formulas.

Waste Accumulation:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Ensure the container is kept closed except when adding waste.

o Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong bases, strong reducing agents, and oxidizing agents.

Arrange for Pickup and Disposal:

o Contact your institution's EHS or hazardous waste management office to schedule a
pickup.

o The ultimate disposal method will be determined by the licensed hazardous waste
disposal facility and may include controlled incineration with flue gas scrubbing or other
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approved chemical destruction methods.

o Disposal of Empty Containers:

o Empty containers that held Triclabendazole-13C-d3 must also be disposed of as
hazardous waste unless properly decontaminated.

o Procedures such as triple rinsing with a suitable solvent may be required. The rinseate
must be collected and disposed of as hazardous waste. Consult your EHS office for
specific instructions on container decontamination and disposal.

Quantitative Data Summary

No specific quantitative limits for disposal (e.g., concentration thresholds) were identified in the
available safety data sheets. Disposal decisions should be based on the hazardous
characteristics of the compound, regardless of concentration.

Parameter Value Reference

Waste Classification Hazardous Waste

May cause damage to organs
Primary Hazard through prolonged or repeated

exposure

Very toxic to aquatic life with

Environmental Hazard long lasting effects (for parent
compound)
Radioactivity Not radioactive

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Triclabendazole-13C-d3.
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Start: Triclabendazole-13C-d3 Waste @
Is the waste radioactive?

No

No, it is a stable isotope-labeled compound.

Consult Safety Data Sheet (SDS) for chemical hazards.

Is the chemical hazardous?

es

Yes. Treat as Hazardous Chemical Waste.

Segregate from other waste streams.

Use a sealed, compatible container. Label with 'Hazardous Waste' and full chemical name.
Store in designated Satellite Accumulation Area.

Contact Institutional EHS for disposal.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for Triclabendazole-13C-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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